Leveraging cognitive resources to investigate the impact of molecular orientation on students’ activation of symmetry resources

Chemistry Education Research and Practice Pub Date: 2022-10-28 DOI: 10.1039/D2RP00164K

Abstract

This study investigates students’ cognitive resources for identifying symmetry elements using survey data collected from 39 inorganic chemistry students from twelve undergraduate inorganic classes at universities across the United States. We propose a framework that leverages students’ knowledge of symmetry elements as a manifold of cognitive resources that can be productive or unproductive in certain contexts. This cognitive resources framework was paired with an asset-based perspective to advance work in this area beyond a deficit-framed study of “correctness”. Herein, we present findings from a qualitative analysis of the rotation and reflection symmetry elements activated for students by four select molecules. Each molecule was presented in two different static orientations to determine the impact of orientation on students’ cognitive resource activation. Our findings suggest that the orientation of static molecular images impacts the types of resources activated for students. Additionally, this study serves as an example for how to advance assessment of this topic beyond a binary approach (i.e. correct or incorrect).

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Chemistry Education Research and Practice
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